Cas no 2386006-73-9 (Benzoic acid, 6-​fluoro-​3-​iodo-​2-​methoxy-​, ethyl ester)

• Product Name: Benzoic acid, 6-​fluoro-​3-​iodo-​2-​methoxy-​, ethyl ester
• CAS No: 2386006-73-9
• MF: C₁₀H₁₀FIO₃
• MW: 324.09
• CID: 5076906
• Update Time: 2025-07-15

Benzoic acid, 6-​fluoro-​3-​iodo-​2-​methoxy-​, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-​fluoro-​3-​iodo-​2-​methoxy-​, ethyl ester

• Inchi： 1S/C10H10FIO3/c1-3-15-10(13)8-6(11)4-5-7(12)9(8)14-2/h4-5H,3H2,1-2H3
• InChI Key： YLRHFULCNRHPNM-UHFFFAOYSA-N
• SMILES： C1(I)C(OC)=C(C(=CC=1)F)C(OCC)=O

Additional information on Benzoic acid, 6-​fluoro-​3-​iodo-​2-​methoxy-​, ethyl ester

Benzoic acid, 6-fluoro-3-iodo-2-methoxy, ethyl ester (CAS No. 2386006-73-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Benzoic acid, 6-fluoro-3-iodo-2-methoxy, ethyl ester, identified by its Chemical Abstracts Service (CAS) number 2386006-73-9, is a significant compound in the realm of pharmaceutical chemistry. This organofluorine and organoiodine derivative has garnered considerable attention due to its versatile structural features, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both fluoro and iodo substituents, coupled with a methoxy group and an ethyl ester moiety, endows this compound with unique reactivity and functionalization potential.

The fluoro group is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. Compounds containing fluorine atoms often exhibit improved pharmacokinetic properties, making them attractive for drug development. In the case of Benzoic acid, 6-fluoro-3-iodo-2-methoxy, ethyl ester, the electron-withdrawing nature of the fluoro group can influence the electronic distribution of the molecule, thereby affecting its reactivity in synthetic transformations.

The iodo substituent provides another layer of functional diversity. Iodine is a halogen that can participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely employed in the synthesis of natural products and drug molecules. The presence of an iodo group in Benzoic acid, 6-fluoro-3-iodo-2-methoxy, ethyl ester opens up numerous possibilities for further functionalization via palladium-catalyzed reactions.

The methoxy group introduces another degree of functional flexibility. Methoxy groups are commonly found in pharmaceuticals and can influence solubility, metabolic pathways, and interactions with biological targets. The combination of a methoxy group with both fluorine and iodine substituents in Benzoic acid, 6-fluoro-3-iodo-2-methoxy, ethyl ester suggests that this compound could be a precursor to a wide range of pharmacologically relevant derivatives.

The ethyl ester functionality further enhances the synthetic utility of this compound. Ester groups can be readily converted into other functional moieties such as carboxylic acids, amides, or alcohols through hydrolysis or transesterification reactions. This versatility makes Benzoic acid, 6-fluoro-3-iodo-2-methoxy, ethyl ester a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in the development of fluorinated and iodinated compounds for their applications in medicinal chemistry and materials science. The unique electronic properties of fluorine and iodine allow for fine-tuning of molecular properties, which can lead to improved drug efficacy and reduced side effects. For instance, fluorinated analogs of existing drugs have shown enhanced bioavailability and prolonged half-lives due to modifications in their metabolic stability.

The synthesis of Benzoic acid, 6-fluoro-3-iodo-2-methoxy, ethyl ester involves multi-step organic transformations that highlight its complexity as a synthetic intermediate. The introduction of the iodo group typically requires halogenation techniques such as electrophilic aromatic substitution or metal-halogen exchange reactions. The subsequent functionalization with the fluoro and methoxy groups further demonstrates the compound's potential as a versatile synthon in drug discovery.

The ethyl ester moiety can be incorporated during later stages of synthesis to introduce additional functionality or to facilitate purification processes. This modular approach allows chemists to systematically explore different structural motifs derived from Benzoic acid, 6-fluoro-3-iodo-2-methoxy, ethyl ester, ultimately leading to novel compounds with tailored biological activities.

The applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Fluorinated compounds are particularly important in agrochemicals due to their enhanced stability against environmental degradation. Similarly, iodinated compounds find use in materials such as liquid crystals and organic light-emitting diodes (OLEDs), where their electronic properties contribute to the functionality of these materials.

In conclusion, Benzoic acid, 6-fluoro-3-iodo-2-methoxy, ethyl ester (CAS No. 2386006-73-9) is a multifaceted compound with significant potential in modern synthetic chemistry. Its unique combination of fluorine and iodine substituents along with a methoxy group and an ethyl ester moiety makes it a valuable intermediate for the synthesis of diverse biologically active molecules. As research continues to uncover new applications for fluorinated and iodinated compounds, the importance of intermediates like this one is likely to grow even further.